Cas no 887707-29-1 (6-Methoxy-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 6-Methoxy-5-(trifluoromethyl)nicotinonitrile
• CAS No: 887707-29-1
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 1935639
• Update Time: 2025-08-05

6-Methoxy-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-5-(TRIFLUOROMETHYL)-3-PYRIDINECARBONITRILE
• 2-METHOXY-3-(TRIFLUOROMETHYL)-5-CYANOPYRIDINE
• 6-methoxy-5-(trifluoromethyl)pyridine-3-carbonitrile
• 6-Methoxy-5-(trifluoromethyl)-3-pyridinecarbonitrile (ACI)
• 6-Methoxy-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-7-6(8(9,10)11)2-5(3-12)4-13-7/h2,4H,1H3
• InChI Key： LMODEHOSNLUKSK-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(F)(F)F)C(OC)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 6-Methoxy-5-(trifluoromethyl)nicotinonitrile

Introduction to 6-Methoxy-5-(trifluoromethyl)nicotinonitrile (CAS No. 887707-29-1) in Modern Chemical Research

6-Methoxy-5-(trifluoromethyl)nicotinonitrile, identified by its CAS number 887707-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinonitrile class, characterized by its nitrile functional group and a unique structural framework that includes both methoxy and trifluoromethyl substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

The methoxy group (–OCH₃) in the molecular structure enhances the compound's solubility in polar solvents and influences its electronic properties, while the trifluoromethyl group (–CF₃) introduces electron-withdrawing effects, which can modulate reactivity and metabolic stability. These features are particularly relevant in medicinal chemistry, where such structural modifications are often employed to optimize pharmacokinetic profiles and target specificity.

In recent years, the demand for novel heterocyclic compounds with enhanced biological activity has driven extensive research into derivatives of nicotinonitrile. 6-Methoxy-5-(trifluoromethyl)nicotinonitrile has emerged as a promising intermediate in the synthesis of bioactive molecules. Its versatility allows for further functionalization, enabling the development of compounds with potential applications in treating various therapeutic conditions.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in oncology research. The trifluoromethyl group, in particular, is known to improve binding affinity to protein targets by increasing lipophilicity and reducing metabolic susceptibility. Researchers have leveraged this property to design small-molecule inhibitors that exhibit high selectivity for specific kinases involved in cancer pathways. Preliminary studies indicate that derivatives of 6-Methoxy-5-(trifluoromethyl)nicotinonitrile show promise as lead compounds for further optimization.

Additionally, the nicotinonitrile core structure has been explored for its antimicrobial and anti-inflammatory properties. The nitrile group can participate in hydrogen bonding interactions with biological targets, contributing to the compound's efficacy. Recent publications highlight its utility in generating novel scaffolds for antibiotics and anti-inflammatory agents. The combination of methoxy and trifluoromethyl groups fine-tunes its pharmacological activity, making it an attractive scaffold for drug discovery programs.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Structural analogs of 6-Methoxy-5-(trifluoromethyl)nicotinonitrile have been investigated for their herbicidal and pesticidal properties. The electron-withdrawing nature of the trifluoromethyl group enhances the compound's interaction with biological enzymes in pests, leading to potent activity at low concentrations.

Synthetic methodologies for preparing 6-Methoxy-5-(trifluoromethyl)nicotinonitrile have been refined to achieve high yields and purity. Common approaches involve nucleophilic substitution reactions on halogenated precursors or condensation reactions involving cyanoacetic esters. Advances in catalytic systems have further improved the efficiency of these synthetic routes, making large-scale production feasible for research and industrial applications.

The compound's stability under various storage conditions is another critical consideration. Proper handling and storage protocols ensure that its reactivity remains consistent over time, which is essential for reproducible experimental results. Researchers often store it under inert atmospheres or at controlled temperatures to prevent degradation.

From a regulatory perspective, 6-Methoxy-5-(trifluoromethyl)nicotinonitrile (CAS No. 887707-29-1) must comply with chemical safety standards to ensure safe handling during synthesis and application. While it is not classified as a hazardous material under current regulations, adherence to good laboratory practices (GLP) is recommended to mitigate any potential risks associated with its use.

The future prospects of this compound are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced therapeutic potential. As computational chemistry tools advance, virtual screening methods will likely accelerate the discovery of novel analogs based on this scaffold.

In conclusion, 6-Methoxy-5-(trifluoromethyl)nicotinonitrile represents a significant advancement in chemical research due to its versatile structural features and broad applicability across multiple domains. Its role as a key intermediate in pharmaceuticals, agrochemicals, and material science underscores its importance as a building block for future innovations.